![molecular formula C20H17N3O5S2 B2427870 2-((4aR,5R,5aR,8aR,9S)-2,6,8-trioxo-10-(pyridin-3-yl)-2,3,4a,5,5a,6,8a,9,9a,10-decahydro-5,9-methanothiazolo[5',4':5,6]thiopyrano[2,3-f]isoindol-7(8H)-yl)acetic acid CAS No. 1212350-43-0](/img/structure/B2427870.png)
2-((4aR,5R,5aR,8aR,9S)-2,6,8-trioxo-10-(pyridin-3-yl)-2,3,4a,5,5a,6,8a,9,9a,10-decahydro-5,9-methanothiazolo[5',4':5,6]thiopyrano[2,3-f]isoindol-7(8H)-yl)acetic acid
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Description
2-((4aR,5R,5aR,8aR,9S)-2,6,8-trioxo-10-(pyridin-3-yl)-2,3,4a,5,5a,6,8a,9,9a,10-decahydro-5,9-methanothiazolo[5',4':5,6]thiopyrano[2,3-f]isoindol-7(8H)-yl)acetic acid is a useful research compound. Its molecular formula is C20H17N3O5S2 and its molecular weight is 443.49. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activities of Related Compounds
Antifungal and Herbicidal Activities : Research into rhodanineacetic acid derivatives, which share structural motifs with the compound , has explored their potential as antifungal agents. For example, some derivatives have been prepared to test against fungal species, with specific compounds exhibiting strong inhibitory effects against strains like Candida tropicalis and Candida krusei, indicating potential for antifungal drug development (Doležel et al., 2009). Similarly, derivatives of thiazolo[4,5-b]pyridine-3(2H)-acetic acid were synthesized as analogues of commercial herbicides, showing auxin-like herbicidal activity, with specific substituent configurations enhancing activity on dicotyledonous species (Hegde & Mahoney, 1993).
Anticancer Potential : Novel synthetic pathways have been developed to create tricyclic heterocyclic compounds using chromanone and thiochromanone as synthons, targeting potential anticancer agents. These pathways have yielded compounds with significant structures for further evaluation in anticancer research (Hammam et al., 2003).
Antimicrobial and Antimycobacterial Activities : Pyridine derivatives have been synthesized and evaluated for antimicrobial activity, with some showing modest activity against bacteria and fungi, highlighting the role of structural diversity in enhancing biological activity (Patel et al., 2011). Additionally, derivatives of (3,4-diaryl-3H-thiazol-2-ylidene)-hydrazide have been studied for their antimycobacterial properties, with some compounds showing activity against Mycobacterium tuberculosis strains, suggesting potential applications in tackling tuberculosis (Mamolo et al., 2003).
Properties
IUPAC Name |
2-(6,13,15-trioxo-9-pyridin-3-yl-3,7-dithia-5,14-diazapentacyclo[9.5.1.02,10.04,8.012,16]heptadec-4(8)-en-14-yl)acetic acid |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C20H17N3O5S2/c24-10(25)6-23-18(26)13-8-4-9(14(13)19(23)27)15-12(8)11(7-2-1-3-21-5-7)16-17(29-15)22-20(28)30-16/h1-3,5,8-9,11-15H,4,6H2,(H,22,28)(H,24,25) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MLQZGIPLWFHGLW-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2C3C(C1C4C2C(=O)N(C4=O)CC(=O)O)SC5=C(C3C6=CN=CC=C6)SC(=O)N5 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17N3O5S2 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
443.5 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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